Cas no 1803853-77-1 (2,3-Dimethyl-4-hydroxybenzyl bromide)

• Product Name: 2,3-Dimethyl-4-hydroxybenzyl bromide
• CAS No: 1803853-77-1
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• CID: 5004770
• Update Time: 2025-10-24

2,3-Dimethyl-4-hydroxybenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethyl-4-hydroxybenzyl bromide

• Inchi： 1S/C9H11BrO/c1-6-7(2)9(11)4-3-8(6)5-10/h3-4,11H,5H2,1-2H3
• InChI Key： PBEYXTWOABLLPT-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C(C)=C1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Additional information on 2,3-Dimethyl-4-hydroxybenzyl bromide

2,3-Dimethyl-4-Hydroxybenzyl Bromide: A Comprehensive Overview

2,3-Dimethyl-4-hydroxybenzyl bromide (CAS No. 1803853-77-1) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound belongs to the class of benzyl bromides, which are widely used as intermediates in the synthesis of various bioactive molecules. The benzyl bromide moiety in this compound serves as a versatile building block, enabling the creation of complex molecular architectures with tailored functionalities.

The molecular structure of 2,3-dimethyl-4-hydroxybenzyl bromide consists of a benzene ring substituted with two methyl groups at positions 2 and 3, a hydroxyl group at position 4, and a bromine atom attached to the benzyl position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it an interesting candidate for studying structure-activity relationships (SAR) in medicinal chemistry. Recent studies have highlighted the importance of such substituted benzyl bromides in the development of targeted drug delivery systems, where precise control over molecular interactions is crucial.

One of the key areas where 2,3-dimethyl-4-hydroxybenzyl bromide has shown promise is in the synthesis of bioisosteres—molecules that share similar physical properties but differ structurally. These compounds are invaluable in drug design as they can enhance pharmacokinetic profiles without altering the desired therapeutic effects. For instance, researchers have utilized this compound to develop analogs with improved solubility and bioavailability, addressing common challenges in oral drug delivery.

Moreover, the presence of both hydroxyl and methyl groups in the molecule introduces additional complexity to its reactivity. The hydroxyl group can participate in hydrogen bonding, which is critical for interactions with biological targets such as enzymes or receptors. On the other hand, the methyl groups contribute to lipophilicity, balancing hydrophilic-hydrophobic interactions—a property that is essential for membrane permeability in drug molecules.

Recent advancements in computational chemistry have also enabled detailed studies of 2,3-dimethyl-4-hydroxybenzyl bromide's electronic structure using techniques like density functional theory (DFT). These studies have provided insights into its reactivity under various reaction conditions, aiding in the optimization of synthetic pathways. For example, researchers have identified optimal conditions for nucleophilic substitution reactions involving this compound, which are pivotal in constructing larger molecular frameworks.

In terms of applications beyond drug development, 2,3-dimethyl-4-hydroxybenzyl bromide has been explored as a precursor for materials science applications. Its ability to undergo various coupling reactions makes it a valuable component in synthesizing advanced polymers and materials with tailored mechanical and electronic properties.

The synthesis of 2,3-dimethyl-4-hydroxybenzyl bromide typically involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common methods include Friedel-Crafts alkylation followed by oxidation or substitution reactions with appropriate reagents. The choice of synthetic pathway often depends on the availability of starting materials and desired scalability.

Despite its potential benefits, understanding the environmental impact and safety profile of 2,3-dimethyl-4-hydroxybenzyl bromide is equally important. Studies have been conducted to assess its biodegradability and toxicity under various environmental conditions. These findings are crucial for ensuring sustainable practices during its production and use.

In conclusion, 2,3-dimethyl-4-hydroxybenzyl bromide (CAS No. 1803853-77-1) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for advancing research in drug discovery, materials science, and beyond. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in shaping future innovations.